2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone

• Molecular Formula: C15H9BrN2O2
• Molecular Weight: 329.15 g/mol
• IUPAC Name: 2-[(5-bromopyridin-2-yl)amino]naphthalene-1,4-dione
• InChI: InChI=1S/C15H9BrN2O2/c16-9-5-6-14(17-8-9)18-12-7-13(19)10-3-1-2-4-11(10)15(12)20/h1-8H,(H,17,18)
• InChI Key: BSFNNSOBGXGAIA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C=C(C2=O)NC3=NC=C(C=C3)Br

Description

2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone, also known as BPAQ, is an organic compound that has attracted significant attention in scientific research due to its potential applications in various fields. BPAQ is a derivative of 1,4-naphthoquinone and contains a pyridine ring with a bromine atom at position 5.

Mechanism of Action

The mechanism of action of 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone is not fully understood, but several studies have suggested that it works by inducing oxidative stress and DNA damage in cancer cells. 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has been shown to increase the production of reactive oxygen species (ROS) and to inhibit the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This leads to an accumulation of ROS and oxidative damage to cellular components, including DNA, which ultimately results in cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has also been reported to have several other biochemical and physiological effects. Studies have shown that 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone can inhibit the activity of several enzymes, including tyrosinase, xanthine oxidase, and acetylcholinesterase. 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has also been reported to have anti-inflammatory activity and to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has several advantages for lab experiments, including its high potency and selectivity against cancer cells, its relatively low toxicity, and its ability to induce apoptosis and inhibit cell proliferation. However, there are also some limitations to using 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone in lab experiments, including its limited solubility in water and its potential for oxidation and degradation over time.

Future Directions

There are several future directions for research on 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone. One area of interest is the development of more efficient and cost-effective synthesis methods for 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone. Another area of interest is the investigation of the potential applications of 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone in other fields, such as neurodegenerative diseases and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone and to identify its molecular targets in cancer cells.

Synthesis Methods

The synthesis of 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone involves the reaction of 5-bromo-2-chloropyridine with 2-amino-1,4-naphthoquinone in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization or column chromatography. This method has been reported in several studies and is considered to be a reliable and efficient way of synthesizing 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone.

Scientific Research Applications

2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone is in the field of cancer research. Studies have shown that 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. 2-[(5-Bromo-2-pyridinyl)amino]naphthoquinone has been reported to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vivo.